Cas no 2229456-86-2 (1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine
• CAS No: 2229456-86-2
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• CID: 6574611
• PubChem ID: 165685176
• Update Time: 2025-06-21

1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine
• 1-[2-(2-bromo-1,3-thiazol-4-yl)ethyl]cyclopropan-1-amine
• EN300-1926336
• 2229456-86-2

• Inchi： 1S/C8H11BrN2S/c9-7-11-6(5-12-7)1-2-8(10)3-4-8/h5H,1-4,10H2
• InChI Key： IWJUGDJMDGMBCF-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CCC1(CC1)N

Computed Properties

• Exact Mass: 245.98263g/mol
• Monoisotopic Mass: 245.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine

Introduction to 1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine (CAS No. 2229456-86-2)

1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229456-86-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its incorporation of a cyclopropan ring and a thiazole moiety, make it a valuable candidate for further investigation in drug discovery.

The chemical structure of 1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine consists of an ethyl chain linking the cyclopropan ring to the thiazole scaffold. The presence of a bromine atom at the 2-position of the thiazole ring introduces additional reactivity, which can be exploited for various synthetic transformations. This structural motif has been widely studied for its potential applications in medicinal chemistry due to its ability to interact with biological targets in diverse ways.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropan ring further enhances the pharmacological potential of this molecule by introducing rigidity and specific spatial orientation, which can be crucial for binding to biological targets. The combination of these structural elements makes 1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine a compelling subject for further study.

One of the most intriguing aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic applications. For instance, studies have suggested that thiazole derivatives can modulate the activity of enzymes involved in metabolic pathways, making them attractive candidates for treating metabolic disorders.

The bromine substituent on the thiazole ring also opens up possibilities for further chemical modifications. This allows chemists to tailor the molecule's properties by introducing additional functional groups or by performing cross-coupling reactions. Such modifications can enhance the compound's bioavailability, solubility, and overall pharmacological efficacy. The cyclopropan ring's stability under various reaction conditions also makes it a favorable component in drug design, as it can maintain the molecule's structural integrity during synthetic processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like 1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine with high accuracy. These computational studies have provided valuable insights into how the compound interacts with biological targets at the molecular level. By leveraging these computational tools, scientists can optimize the molecule's structure to improve its therapeutic potential.

The pharmaceutical industry has shown particular interest in thiazole derivatives due to their versatility and effectiveness. Several thiazole-based drugs have already been approved for clinical use, demonstrating their safety and efficacy in treating various diseases. The unique properties of 1-2-(2-bromo-1,3-thiazol-4-yl)ethylcyclopropan-1-amine position it as a promising candidate for future drug development pipelines.

In conclusion, 1-2-(2-bromo-1,3-thiazol-4-ylyl)ethylcyclopropane is an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for thiazole derivatives, compounds like this one are likely to play a crucial role in developing innovative therapies for various diseases.